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Compound of Interest

Compound Name: 1,8-Dinitrobenzo(e)pyrene

Cat. No.: B053518 Get Quote

Essential Safety and Handling Guide for 1,8-
Dinitrobenzo(e)pyrene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,8-Dinitrobenzo(e)pyrene in a laboratory setting. The following

information is intended for researchers, scientists, and professionals in drug development to

ensure the safe handling of this hazardous chemical.

Hazard Summary
1,8-Dinitrobenzo(e)pyrene is a dinitro-derivative of benzo(e)pyrene. While specific

toxicological data for this compound is limited, it belongs to the class of dinitropyrenes and

polycyclic aromatic hydrocarbons (PAHs), which are known for their hazardous properties.

Related compounds like 1,8-dinitropyrene are reasonably anticipated to be human

carcinogens.[1] Benzo(a)pyrene, a similar PAH, is classified as a substance that may cause

genetic defects, cancer, and may damage fertility or the unborn child.[2][3] It is also very toxic

to aquatic life with long-lasting effects.[2][3] Given these classifications for related compounds,

1,8-Dinitrobenzo(e)pyrene should be handled as a potent carcinogen, mutagen, and

environmental hazard.

Key Hazards:

Carcinogenicity: Suspected to cause cancer.[1][4]
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Mutagenicity: Suspected to cause genetic defects.[2][3][4]

Skin Irritation and Sensitization: May cause skin irritation and allergic skin reactions.[2][5]

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[6]

Environmental Hazard: Very toxic to aquatic life.[2][4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 1,8-Dinitrobenzo(e)pyrene. The following

table summarizes the recommended PPE for various laboratory operations.
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Operation Gloves
Eye/Face

Protection

Respiratory

Protection

Protective

Clothing

Receiving and

Unpacking

Nitrile or

neoprene gloves

(double-gloving

recommended)

Safety glasses

with side shields

Not generally

required if

handling sealed

containers in a

well-ventilated

area

Lab coat

Weighing and

Aliquoting (Solid)

Double-gloved

with nitrile or

neoprene gloves

Chemical safety

goggles and a

face shield

NIOSH-approved

N95 or higher-

rated particulate

respirator

Disposable solid-

front lab coat or

coveralls

Solution

Preparation

Double-gloved

with nitrile or

neoprene gloves

Chemical safety

goggles and a

face shield

Not generally

required if

performed in a

certified chemical

fume hood

Lab coat

Handling

Solutions

Nitrile or

neoprene gloves

Safety glasses

with side shields

Not generally

required if

performed in a

certified chemical

fume hood

Lab coat

Spill Cleanup

(Solid)

Heavy-duty nitrile

or neoprene

gloves

Chemical safety

goggles and a

face shield

NIOSH-approved

N95 or higher-

rated particulate

respirator

Disposable

coveralls

Spill Cleanup

(Solution)

Heavy-duty nitrile

or neoprene

gloves

Chemical safety

goggles and a

face shield

Organic vapor

respirator with

particulate filter if

spill is large or

ventilation is

inadequate

Disposable

coveralls
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Waste Disposal
Nitrile or

neoprene gloves

Safety glasses

with side shields

Not generally

required if

handling sealed

waste containers

Lab coat

Note on Glove Selection: Always inspect gloves for tears or punctures before use. Use proper

glove removal technique to avoid skin contact.[7] Dispose of contaminated gloves as

hazardous waste.[7]

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store 1,8-Dinitrobenzo(e)pyrene in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[8]

The storage area should be clearly labeled with "Danger: Carcinogen" and access should be

restricted to authorized personnel.

Store in the original, tightly sealed container.[2]

Handling Procedures:

All work with 1,8-Dinitrobenzo(e)pyrene, especially handling of the solid form, must be

conducted in a designated area, such as a certified chemical fume hood, to minimize

inhalation exposure.[6]

Use process enclosures or local exhaust ventilation to maintain airborne levels below

exposure limits.[2]

Avoid the formation of dust and aerosols.[5][7][8]

Wash hands thoroughly after handling, even if gloves were worn.[2]

Do not eat, drink, or smoke in areas where 1,8-Dinitrobenzo(e)pyrene is handled.[2][6]
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Spill Cleanup Protocol:

In the event of a spill, follow these procedures and the workflow illustrated in the diagram

below.

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

Secure the area and post warning signs.

Assess the Spill: Determine the nature of the spill (solid or liquid) and the extent of

contamination.

Assemble PPE: Don the appropriate PPE as outlined in the table above.

Containment:

For solid spills: Gently cover the spill with absorbent pads to prevent dust from becoming

airborne. Do not sweep dry powder.

For liquid spills: Surround the spill with absorbent material (e.g., vermiculite, sand) to

prevent it from spreading.

Cleanup:

For solid spills: Carefully collect the material using a scoop or other non-sparking tools and

place it into a labeled, sealable hazardous waste container.

For liquid spills: Absorb the spilled material with an inert absorbent and place it into a

labeled, sealable hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol,

methanol) followed by soap and water. Collect all decontamination materials as hazardous

waste.

Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

Reporting: Report the incident to the appropriate safety personnel.

Caption: Workflow for handling a 1,8-Dinitrobenzo(e)pyrene spill.
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Disposal Plan:

All waste containing 1,8-Dinitrobenzo(e)pyrene, including contaminated PPE, labware, and

spill cleanup materials, must be treated as hazardous waste.

Waste Collection:

Collect solid waste in a dedicated, clearly labeled, and sealed container.[2]

Collect liquid waste in a compatible, sealed, and labeled container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the chemical name

"1,8-Dinitrobenzo(e)pyrene," and the associated hazards (e.g., "Carcinogen," "Toxic").

Storage: Store hazardous waste in a designated, secure area away from general laboratory

traffic.

Disposal: Arrange for the disposal of hazardous waste through a licensed environmental

waste management company, in accordance with all local, regional, and national regulations.

[2][5] Do not dispose of 1,8-Dinitrobenzo(e)pyrene down the drain or in the regular trash.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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